![molecular formula C12H12BrN3O2 B1442693 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde CAS No. 1314734-59-2](/img/structure/B1442693.png)
5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde
Overview
Description
5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde, often referred to as 5-BTP, is a heterocyclic compound that is widely used in the synthesis of various compounds and drugs. It is a versatile building block for the synthesis of various medicinal compounds, such as anti-cancer agents, antibiotics, and anti-inflammatory agents. 5-BTP is also used as a key intermediate in the synthesis of various other compounds, such as dyes, pigments, and polymers. 5-BTP is known to be highly reactive, making it an ideal choice for a range of synthetic applications.
Scientific Research Applications
Synthesis and Analgesic and Anti-inflammatory Activities
A study by Chamakuri et al. (2016) synthesized a series of 7-azaindazole-chalcone derivatives from 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde. These derivatives demonstrated significant anti-inflammatory and analgesic activities, with some compounds showing excellent performance in comparison to standard drugs like indomethacin and diclofenac sodium (Chamakuri, Murthy, & Yellu, 2016).
Synthesis of Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine Derivatives
El-Nabi (2004) reported the synthesis of pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives via oxidation of tosylhydrazones of 2-allylamino-5-methoxypyrrole-3-carbaldehydes, indicating the potential of this chemical in synthesizing complex heterocyclic compounds (El-Nabi, 2004).
Photophysical Properties Study
Patil et al. (2010) synthesized heterocyclic orthoaminoaldehyde, which included a derivative from 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde. The study revealed that absorption and emission properties of these compounds depend on specific substituents, indicating their potential use in photophysical applications (Patil, Shelar, Rote, Toche, & Jachak, 2010).
Properties
IUPAC Name |
5-bromo-1-(oxan-2-yl)pyrazolo[3,4-b]pyridine-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3O2/c13-8-5-9-10(7-17)15-16(12(9)14-6-8)11-3-1-2-4-18-11/h5-7,11H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRXAXHQORNJKKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C3=C(C=C(C=N3)Br)C(=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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